Propargyl-PEG4-NHS ester Propargyl-PEG4-NHS ester Propargyl-PEG4-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name: Vulcanchem
CAS No.: 1428629-70-2
VCID: VC0540342
InChI: InChI=1S/C16H23NO8/c1-2-6-21-8-10-23-12-13-24-11-9-22-7-5-16(20)25-17-14(18)3-4-15(17)19/h1H,3-13H2
SMILES: C#CCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O
Molecular Formula: C16H23NO8
Molecular Weight: 357.36 g/mol

Propargyl-PEG4-NHS ester

CAS No.: 1428629-70-2

Cat. No.: VC0540342

Molecular Formula: C16H23NO8

Molecular Weight: 357.36 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Propargyl-PEG4-NHS ester - 1428629-70-2

Specification

Description Propargyl-PEG4-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
CAS No. 1428629-70-2
Molecular Formula C16H23NO8
Molecular Weight 357.36 g/mol
IUPAC Name (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]propanoate
Standard InChI InChI=1S/C16H23NO8/c1-2-6-21-8-10-23-12-13-24-11-9-22-7-5-16(20)25-17-14(18)3-4-15(17)19/h1H,3-13H2
Standard InChI Key GRIZGOGILWMGRU-UHFFFAOYSA-N
SMILES C#CCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O
Canonical SMILES C#CCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O
Appearance Solid powder

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